Cas no 19672-59-4 (4,4'-Dichlorochalcone)

• Product Name: 4,4'-Dichlorochalcone
• CAS No: 19672-59-4
• MF: C₁₅H₁₀Cl₂O
• MW: 277.145302295685
• MDL: MFCD00018704
• CID: 51350
• PubChem ID: 354334049
• Update Time: 2025-04-18

4,4'-Dichlorochalcone Chemical and Physical Properties

Names and Identifiers

• 4,4'-Dichlorochalcone
• 4.4-DICHLOROCHALCONE
• 4,4'-dichloro-chalcone
• 4-Chlorostyryl 4-chlorophenyl ketone
• TRANS-4,4'-DICHLOROCHALCONE
• 4'-Chloro-2-(4-chlorobenzal)acetophenone
• 4'-Chloro-2-(4-chlorobenzylidene)acetophenone
• AKOS 94381
• 1,3-BIS(4-CHLOROPHENYL)PROP-2-EN-1-ONE
• 4'-Chloro-β-(4-chlorophenyl)acrylophenone
• 4,4''-DICHLOROCHALCONE 98+%
• (E)-1,3-bis(4-chlorophenyl)prop-2-en-1-one
• (E)-1,3-Bis-(4-chloro-phenyl)-propenone
• (2E)-1,3-bis(4-chlorophenyl)prop-2-en-1-one
• YMEMCRBNZSLQCQ-XCVCLJGOSA-N
• (2E)-1,3-Bis(4-chlorophenyl)-2-propen-1-one
• NSC122588
• 4',4-Dichlorochalcone
• C15H10Cl2O
• (E)-4,4'-Dichlorochalcone
• STL421306
• SBB068297
• OR24965
• D90338
• Z46033279
• 1,3-bis(4-chlorophenyl)-2-propen-1-one
• AKOS000282619
• 22966-30-9
• 2-Propen-1-one, 1,3-bis(4-chlorophenyl)-
• CS-0116755
• 2-Propen-1-one, 1,3-bis(4-chlorophenyl)-, (2E)-
• MFCD00018704
• trans-1,3-di-(4-chlorophenyl)-prop-2-en-1-one
• CHEMBL226715
• NSC-122588
• 19672-59-4
• SCHEMBL659210

• MDL： MFCD00018704
• Inchi： 1S/C15H10Cl2O/c16-13-6-1-11(2-7-13)3-10-15(18)12-4-8-14(17)9-5-12/h1-10H/b10-3+
• InChI Key： YMEMCRBNZSLQCQ-XCVCLJGOSA-N
• SMILES： ClC1C=CC(=CC=1)C(/C=C/C1C=CC(=CC=1)Cl)=O
• BRN： 2331589

Computed Properties

• Exact Mass: 276.01100
• Monoisotopic Mass: 276.01087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Uncertain
• Density: 1.296
• Melting Point: 156.0 to 160.0 deg-C
• Boiling Point: 420.1 °C at 760 mmHg
• Flash Point: 177.4 °C
• Refractive Index: 1.638
• PSA: 17.07000
• LogP: 4.88950
• Solubility: Uncertain

4,4'-Dichlorochalcone Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： S26-S36
• RTECS：UD5572635
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone